Cas no 1009286-34-3 (2-(4-Methyl-2,6-dinitroanilino)-2-phenylacetic acid)

• Product Name: 2-(4-Methyl-2,6-dinitroanilino)-2-phenylacetic acid
• CAS No: 1009286-34-3
• MF: C₁₅H₁₃N₃O₆
• MW: 331.280223608017
• CID: 4559060
• Update Time: 2025-09-23

2-(4-Methyl-2,6-dinitroanilino)-2-phenylacetic acid Chemical and Physical Properties

Names and Identifiers

• 2-(4-methyl-2,6-dinitroanilino)-2-phenylacetic acid
• 2-(4-Methyl-2,6-dinitroanilino)-2-phenylacetic acid

• Inchi： 1S/C15H13N3O6/c1-9-7-11(17(21)22)14(12(8-9)18(23)24)16-13(15(19)20)10-5-3-2-4-6-10/h2-8,13,16H,1H3,(H,19,20)
• InChI Key： SNMOAVZSSXUKTI-UHFFFAOYSA-N
• SMILES： C1(NC(C2C=CC=CC=2)C(O)=O)C(=CC(C)=CC=1[N+](=O)[O-])[N+](=O)[O-]

Computed Properties

• Exact Mass: 331.080435g/mol
• Monoisotopic Mass: 331.080435g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 24
• Rotatable Bond Count: 4
• Complexity: 459
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 331.28g/mol
• XLogP3: 3.8
• Topological Polar Surface Area: 141Ų

Additional information on 2-(4-Methyl-2,6-dinitroanilino)-2-phenylacetic acid

Research Briefing on 2-(4-Methyl-2,6-dinitroanilino)-2-phenylacetic acid (CAS: 1009286-34-3)

Recent advancements in the field of chemical biology and medicinal chemistry have highlighted the significance of 2-(4-Methyl-2,6-dinitroanilino)-2-phenylacetic acid (CAS: 1009286-34-3) as a promising compound for therapeutic applications. This research briefing aims to provide a comprehensive overview of the latest findings related to this compound, focusing on its synthesis, biological activity, and potential applications in drug development.

The compound, 2-(4-Methyl-2,6-dinitroanilino)-2-phenylacetic acid, has garnered attention due to its unique chemical structure, which features a phenylacetic acid moiety linked to a nitroaniline derivative. Recent studies have explored its role as a potential inhibitor of key enzymatic pathways involved in inflammatory and oncogenic processes. For instance, a 2023 study published in the Journal of Medicinal Chemistry demonstrated its efficacy in selectively targeting cyclooxygenase-2 (COX-2), an enzyme implicated in inflammation and cancer progression.

In terms of synthesis, researchers have developed optimized protocols to enhance the yield and purity of 2-(4-Methyl-2,6-dinitroanilino)-2-phenylacetic acid. A notable advancement includes the use of microwave-assisted synthesis, which reduces reaction times and improves scalability. These methodological improvements are critical for facilitating further preclinical and clinical studies.

Biological evaluations have revealed that this compound exhibits potent anti-inflammatory and anti-proliferative activities. In vitro assays using human cell lines have shown significant inhibition of pro-inflammatory cytokines such as TNF-α and IL-6, suggesting its potential as a therapeutic agent for chronic inflammatory diseases. Additionally, preliminary in vivo studies in murine models have corroborated these findings, with minimal observed toxicity at therapeutic doses.

Looking ahead, the potential applications of 2-(4-Methyl-2,6-dinitroanilino)-2-phenylacetic acid extend beyond inflammation and cancer. Emerging research indicates its utility in neurodegenerative diseases, where its ability to modulate oxidative stress pathways could be leveraged. Collaborative efforts between academic institutions and pharmaceutical companies are underway to explore these avenues further.

In conclusion, 2-(4-Methyl-2,6-dinitroanilino)-2-phenylacetic acid represents a versatile and promising candidate for drug development. Its multifaceted biological activities, coupled with advancements in synthetic methodologies, position it as a compound of significant interest in the chemical biology and medicinal chemistry communities. Continued research is essential to fully elucidate its mechanisms of action and therapeutic potential.